N-[2-(3,4-dimethoxyphenyl)ethyl]-3-{2-[(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)methylene]hydrazino}-3-oxopropanamide

• Molecular Formula: C26H30N4O4
• Molecular Weight: 462.5 g/mol
• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-N//'-[(Z)-(2,5-dimethyl-1-phenylpyrrol-3-yl)methylideneamino]propanediamide
• InChI: InChI=1S/C26H30N4O4/c1-18-14-21(19(2)30(18)22-8-6-5-7-9-22)17-28-29-26(32)16-25(31)27-13-12-20-10-11-23(33-3)24(15-20)34-4/h5-11,14-15,17H,12-13,16H2,1-4H3,(H,27,31)(H,29,32)/b28-17-
• InChI Key: ZLVPVAXPBZPXRR-QRQIAZFYSA-N
• Isomeric SMILES: CC1=CC(=C(N1C2=CC=CC=C2)C)/C=N\NC(=O)CC(=O)NCCC3=CC(=C(C=C3)OC)OC
• SMILES: CC1=CC(=C(N1C2=CC=CC=C2)C)C=NNC(=O)CC(=O)NCCC3=CC(=C(C=C3)OC)OC

Description

N-[2-(3,4-dimethoxyphenyl)ethyl]-3-{2-[(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)methylene]hydrazino}-3-oxopropanamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known by its chemical formula, C28H32N4O5, and is commonly referred to as DPHA.

Mechanism of Action

The mechanism of action of DPHA is not fully understood. However, studies have shown that DPHA can inhibit the activity of several enzymes involved in cancer cell growth and proliferation. Moreover, DPHA can induce apoptosis, a process of programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
DPHA has been shown to have several biochemical and physiological effects. Studies have shown that DPHA can inhibit the activity of several enzymes involved in cancer cell growth and proliferation. Moreover, DPHA can induce apoptosis, a process of programmed cell death, in cancer cells. DPHA has also been shown to have anti-inflammatory and anti-oxidant properties, making it a potential candidate for the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DPHA in lab experiments is its potential therapeutic applications. DPHA has been extensively studied for its anti-cancer properties and has shown promising results in inhibiting the growth of various cancer cells. Moreover, DPHA has been shown to have anti-inflammatory and anti-oxidant properties, making it a potential candidate for the treatment of various inflammatory diseases.
However, one of the limitations of using DPHA in lab experiments is its complex synthesis process. The synthesis of DPHA is a multi-step process that requires specialized equipment and expertise. Moreover, the cost of synthesizing DPHA can be high, making it difficult for researchers with limited resources to use this compound in their experiments.

Future Directions

There are several future directions for the study of DPHA. One of the potential future directions is the development of DPHA-based drugs for the treatment of cancer and inflammatory diseases. Moreover, further studies are needed to fully understand the mechanism of action of DPHA and its potential side effects. Additionally, studies are needed to optimize the synthesis process of DPHA and develop more efficient and cost-effective methods for synthesizing this compound.
Conclusion:
In conclusion, N-[2-(3,4-dimethoxyphenyl)ethyl]-3-{2-[(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)methylene]hydrazino}-3-oxopropanamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DPHA has been extensively studied for its anti-cancer, anti-inflammatory, and anti-oxidant properties. However, further studies are needed to fully understand the mechanism of action of DPHA and its potential side effects. Moreover, studies are needed to optimize the synthesis process of DPHA and develop more efficient and cost-effective methods for synthesizing this compound.

Synthesis Methods

The synthesis of DPHA is a complex process that involves several steps. The first step involves the reaction of 3,4-dimethoxyphenylacetonitrile with 2,5-dimethyl-1-phenyl-1H-pyrrole-3-carbaldehyde in the presence of sodium methoxide. The resulting product is then reacted with hydrazine hydrate and acetic anhydride to obtain DPHA.

Scientific Research Applications

DPHA has been extensively studied for its potential therapeutic applications. Several studies have shown that DPHA has anti-cancer properties and can inhibit the growth of various cancer cells. Moreover, DPHA has been shown to have anti-inflammatory and anti-oxidant properties, making it a potential candidate for the treatment of various inflammatory diseases.